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Compound of Interest

Compound Name: 2-Bromo-3-methylbenzonitrile

Cat. No.: B1283678

For immediate reference, this guide provides essential safety and logistical information for the
proper handling and disposal of 2-Bromo-3-methylbenzonitrile, a compound warranting
careful management due to its potential hazards. Researchers, scientists, and drug
development professionals should adhere to these procedures to ensure personal safety and
environmental compliance.

2-Bromo-3-methylbenzonitrile is classified as an acute oral toxicant (Category 4).[1] Proper
personal protective equipment (PPE), including a dust mask, eye shields, and gloves, is
mandatory when handling this chemical. Work should be conducted in a well-ventilated area or
under a fume hood.[1]

Key Safety and Physical Data

A summary of critical data for 2-Bromo-3-methylbenzonitrile is provided below for quick
reference. This information is crucial for risk assessment and the implementation of appropriate
safety controls.
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Property Value Source
Chemical Name 2-Bromo-3-methylbenzonitrile

CAS Number 263159-64-4

Molecular Formula CsHeBrN

Molecular Weight 196.04 g/mol

Physical Form Powder

Melting Point 67-71 °C

GHS Hazard Class Acute Toxicity 4, Oral [1]
Hazard Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed

P501: Dispose of
Precautionary Statement contents/container to an [2]

approved waste disposal plant.

Experimental Protocols: Spill and Exposure
Management

In the event of a spill or personnel exposure, immediate and precise action is critical. The
following protocols outline the necessary steps to mitigate risks.

Spill Cleanup Protocol:

o Ensure Safety: If a spill occurs, ensure the area is well-ventilated and restrict access.[3]
Remove all sources of ignition.[4]

e Personal Protection: Don appropriate PPE, including a lab coat, chemical splash goggles, a
face shield, and chemical-resistant gloves.[5] For powders, a NIOSH-approved respirator
(e.g., N95 dust mask) is essential to prevent inhalation.[1]
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» Containment and Collection: Carefully sweep or shovel the spilled material into a designated,
chemically compatible, and sealable waste container.[1][5] Avoid creating dust.[1][4]

» Decontamination: Once the bulk material is collected, decontaminate the spill area. Wipe the
surface with a cloth dampened with a suitable solvent like ethanol or acetone, followed by a
thorough wash with soap and water.[5] All cleaning materials must be placed in the
hazardous waste container.[5]

o Waste Storage: Seal the container tightly and label it clearly with "Hazardous Waste" and the
full chemical name: "2-Bromo-3-methylbenzonitrile".[5] Store the container in a designated
satellite accumulation area until pickup by your institution's Environmental Health and Safety
(EHS) or a licensed hazardous waste disposal service.[5]

Personnel Exposure Protocol:

 Inhalation: If inhaled, immediately move the individual to fresh air. If breathing is difficult or
stops, provide artificial respiration and seek immediate medical attention.[4]

» Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
rinse the affected area with plenty of water for at least 15 minutes.[1] A safety shower should
be used if available.[4] Seek medical attention if irritation persists.[1]

o Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes,
holding the eyelids open.[1][4] Remove contact lenses if present and easy to do so.[1]
Continue rinsing for at least 15 minutes and seek immediate medical attention.[1][4]

 Ingestion: If swallowed, rinse the mouth with water.[1] Do NOT induce vomiting.[4] Give the
person a couple of glasses of water to drink, if they are conscious. Seek immediate medical
attention.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of 2-Bromo-3-
methylbenzonitrile, from the point of generation to its final disposition.
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Caption: Disposal workflow for 2-Bromo-3-methylbenzonitrile.
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Proper Disposal Procedures

The disposal of 2-Bromo-3-methylbenzonitrile must be managed as a hazardous waste
stream. Adherence to institutional policies and local, state, and federal regulations is
mandatory.

Step-by-Step Disposal Plan:

o Waste Segregation: Do not mix 2-Bromo-3-methylbenzonitrile waste with other waste
streams. It should be collected in a container designated specifically for halogenated organic
waste.[5]

» Containerization: Use a clearly labeled, sealable, and chemically compatible waste
container, such as a polyethylene carboy.[5] The container must be in good condition with a
tight-fitting lid.[5]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "2-Bromo-3-methylbenzonitrile".[5] Ensure all constituents and their
approximate percentages are listed on the waste tag.[5]

o Storage: Store the sealed waste container in a designated and secure satellite accumulation
area, away from incompatible materials.[3][5] The storage area should be cool, dry, and well-
ventilated.[1]

» Final Disposal: Arrange for the collection of the waste by your institution's EHS department
or a licensed hazardous waste disposal contractor.[5] The standard and recommended
method for the ultimate disposal of halogenated organic compounds is high-temperature
incineration at a licensed and approved waste disposal facility.[5] Never dispose of this
chemical down the drain or in regular trash.[2] Uncleaned containers should be treated and
disposed of as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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